Cas no 343790-65-8 (2-Isothiocyanato-1,3-dimethoxybenzene)

2-Isothiocyanato-1,3-dimethoxybenzene is a versatile aromatic isothiocyanate derivative characterized by its reactive isothiocyanate (-N=C=S) functional group and dimethoxy substitution pattern. This compound is particularly valuable in organic synthesis and pharmaceutical research, where it serves as a key intermediate for the preparation of heterocyclic compounds, thiourea derivatives, and bioactive molecules. The electron-donating methoxy groups enhance its stability and influence reactivity in nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, agrochemical development, and material science. The compound is typically handled under controlled conditions due to the reactivity of the isothiocyanate moiety.

2-Isothiocyanato-1,3-dimethoxybenzene structure

343790-65-8 structure

Product Name:2-Isothiocyanato-1,3-dimethoxybenzene

CAS No:343790-65-8

MF:C₉H₉NO₂S

MW:195.238260984421

MDL:MFCD00046792

CID:2621057

PubChem ID:12635588

Update Time:2025-10-23

2-Isothiocyanato-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

- 2-isothiocyanato-1,3-dimethoxybenzene
- 2,6-dimethoxy-phenyl isothiocyanate
- TQP0285
- AKOS037643935
- MFCD00046792
- 343790-65-8
- SCHEMBL18245706
- AS-41097
- SY075067
- 2,6-DIMETHOXYPHENYL ISOTHIOCYANATE
- 2-Isothiocyanato-1,3-dimethoxybenzene
- MDL： MFCD00046792
- Inchi： 1S/C9H9NO2S/c1-11-7-4-3-5-8(12-2)9(7)10-6-13/h3-5H,1-2H3
- InChI Key： HXXWRRXCLBJOIV-UHFFFAOYSA-N
- SMILES： S=C=NC1C(=CC=CC=1OC)OC

Computed Properties

Exact Mass: 195.03539970g/mol
Monoisotopic Mass: 195.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.9
XLogP3: 3.3

2-Isothiocyanato-1,3-dimethoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM327828-5g	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8	95%+	5g	$1562	2021-06-16
Alichem	A019090250-250mg	2-Isothiocyanato-1,3-dimethoxybenzene	343790-65-8	95%	250mg	$298.10	2023-09-02
Alichem	A019090250-1g	2-Isothiocyanato-1,3-dimethoxybenzene	343790-65-8	95%	1g	$678.00	2023-09-02
TRC	B452600-10mg	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8		10mg	$ 50.00	2022-06-07
TRC	B452600-50mg	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8		50mg	$ 160.00	2022-06-07
TRC	B452600-100mg	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8		100mg	$ 230.00	2022-06-07
Chemenu	CM327828-5g	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8	95%+	5g	$1562	2022-06-11
abcr	AB445837-250mg	2-Isothiocyanato-1,3-dimethoxybenzene, min. 95%; .	343790-65-8		250mg	€513.40	2024-08-03
abcr	AB445837-1g	2-Isothiocyanato-1,3-dimethoxybenzene, min. 95%; .	343790-65-8		1g	€1201.10	2024-08-03
abcr	AB445837-250 mg	2-Isothiocyanato-1,3-dimethoxybenzene, min. 95%; .	343790-65-8		250mg	€513.40	2023-06-16